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Compound of Interest

Compound Name: 14:0 EPC chloride

Cat. No.: B11932884

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of 14:0 EPC chloride.

1,2-dimyristoyl-sn-glycero-3-ethylphosphocholine (chloride salt), or 14:0 EPC chloride, is a
valuable cationic lipid utilized in the formation of liposomes for drug delivery applications. While
it is noted for its low toxicity and biodegradability, adherence to strict safety protocols is
paramount to ensure the well-being of laboratory personnel and the integrity of research
outcomes. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to serve as a preferred resource for laboratory safety and
chemical handling.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
14:0 EPC chloride, based on information from safety data sheets.
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PPE Category Specification

Tightly fitting safety goggles or glasses with
Eye Protection side-shields conforming to EN 166 (EU) or
NIOSH (US) standards.[1]

Chemical-impermeable gloves (e.g., nitrile
rubber) inspected prior to use. Follow proper

Hand Protection ) ) )
glove removal technique to avoid skin contact.

[1](2]

A standard laboratory coat is recommended. For
Body Protection situations with a risk of splashing, consider a

chemically resistant apron or suit.[1]

Not typically required under normal handling
Respiratory conditions with adequate ventilation. If dusts are

generated, use a NIOSH-approved respirator.

Operational Plan for Handling 14:0 EPC Chloride

Adherence to a standardized operational workflow is critical for minimizing risk and ensuring
procedural consistency.

1. Preparation and Engineering Controls:

e Ensure a well-ventilated handling area, such as a chemical fume hood, particularly when
working with the powdered form to avoid dust formation.[1]

» Verify that an eyewash station and safety shower are readily accessible.

o Prepare all necessary equipment and reagents before handling the compound.

2. Handling the Compound:

» Don the appropriate personal protective equipment as outlined in the table above.

+ When weighing the solid, do so in a fume hood or a ventilated balance enclosure to minimize
inhalation of any airborne particles.
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e If creating a solution, add the 14:0 EPC chloride to the solvent slowly to avoid splashing.
e Handle with care to prevent the formation of dust and aerosols.[1]
3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[1][2]

 Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and seek immediate medical attention.[1][2]

4. Storage:
» Store 14:0 EPC chloride in a tightly closed container in a dry and cool place.[1]
e The recommended storage temperature is -20°C.

Disposal Plan

Proper disposal of 14:0 EPC chloride and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused 14:0 EPC chloride as hazardous waste in accordance
with local, state, and federal regulations. Do not allow the product to enter drains.

o Contaminated Materials: Any materials that have come into contact with 14:0 EPC chloride,
such as gloves, pipette tips, and empty containers, should be considered contaminated.
These materials should be collected in a designated, sealed container and disposed of as
hazardous waste.
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o Empty Containers: Even if a container appears empty, it may contain residual product. Treat
empty containers as hazardous waste and dispose of them accordingly.

Experimental Workflow for Safe Handling

To visualize the procedural flow of handling 14:0 EPC chloride safely, the following diagram
outlines the key steps from preparation to disposal.
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Caption: Workflow for the safe handling of 14:0 EPC chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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